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Compound of Interest

Compound Name: Ethyl trans-4-decenoate

Cat. No.: B1588154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl trans-4-decenoate is a versatile ester compound utilized in the cosmetic and personal

care industry primarily for its desirable sensory and functional properties. With a characteristic

fruity and pear-like aroma, it serves as a valuable fragrance ingredient.[1][2] Beyond its scent

profile, ethyl trans-4-decenoate is also recognized for its emollient properties, contributing to

improved skin texture and moisture retention in various formulations.[1] This document

provides detailed application notes and experimental protocols for the use of ethyl trans-4-
decenoate in cosmetic and personal care products, addressing its formulation, safety

evaluation, and functional assessment.

Physicochemical Properties and Specifications
A comprehensive understanding of the physicochemical properties of ethyl trans-4-decenoate
is fundamental for its effective incorporation into cosmetic formulations.
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Property Value Reference

Synonyms
Ethyl (E)-4-decenoate, trans-4-

Decenoic acid ethyl ester
[2]

CAS Number 76649-16-6 [2]

Molecular Formula C₁₂H₂₂O₂ [3][4]

Molecular Weight 198.30 g/mol [3][4]

Appearance Colorless liquid [2]

Odor Profile Fruity, pear, waxy, leathery [2]

Solubility
Soluble in alcohol; insoluble in

water
[2]

Purity ≥ 96.0% [2]

Specific Gravity (at 25°C) 0.871 - 0.881

Refractive Index (at 20°C) 1.432 - 1.442

Boiling Point 253.11°C (EPI 4.0) [2]

Shelf Life
60 months from manufacture

date
[2]

Applications in Cosmetic Formulations
Ethyl trans-4-decenoate is primarily incorporated into cosmetic products as a fragrance

component and an emollient.

1. Fragrance Ingredient:

Due to its pleasant fruity and pear-like scent, ethyl trans-4-decenoate is used to fragrance a

wide array of personal care products, including perfumes, lotions, creams, and cleansers. It can

be used to build pear, apple, pineapple, and peach notes.

2. Emollient:
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As a fatty acid ester, ethyl trans-4-decenoate imparts emolliency to skincare products.

Emollients help to maintain the soft, smooth, and pliable appearance of the skin. They function

by remaining on the skin surface or in the stratum corneum to act as lubricants, reducing

flaking and improving the skin's appearance.

Experimental Protocols
The following section details experimental protocols relevant to the formulation, safety, and

efficacy testing of cosmetic products containing ethyl trans-4-decenoate.

Protocol 1: Formulation of a Pear-Scented Moisturizing
Lotion
This protocol outlines the preparation of a stable oil-in-water (O/W) moisturizing lotion featuring

ethyl trans-4-decenoate as a key fragrance and emollient ingredient.

Materials:

Oil Phase:

Cetearyl Alcohol: 2.50%

Glyceryl Stearate: 2.00%

Caprylic/Capric Triglyceride: 5.00%

Dimethicone: 1.00%

Aqueous Phase:

Deionized Water: q.s. to 100%

Glycerin: 3.00%

Xanthan Gum: 0.20%

Cool-Down Phase:
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Ethyl trans-4-decenoate: 0.50%

Phenoxyethanol (and) Ethylhexylglycerin (Preservative): 1.00%

Tocopherol (Vitamin E, Antioxidant): 0.10%

Procedure:

Preparation of Aqueous Phase: In a suitable vessel, disperse the xanthan gum in glycerin

until a uniform slurry is formed. Add the deionized water and heat to 75°C while mixing until

the xanthan gum is fully hydrated.

Preparation of Oil Phase: In a separate vessel, combine the cetearyl alcohol, glyceryl

stearate, caprylic/capric triglyceride, and dimethicone. Heat to 75°C and mix until all

components are melted and uniform.

Emulsification: Slowly add the oil phase to the aqueous phase while homogenizing at a

moderate speed. Continue homogenization for 5-10 minutes to form a stable emulsion.

Cooling: Begin cooling the emulsion while stirring gently.

Cool-Down Phase Addition: Once the emulsion has cooled to below 40°C, add the ethyl
trans-4-decenoate, preservative, and antioxidant. Mix until uniform.

Final Adjustments: Check the pH of the lotion and adjust to a skin-compatible range (typically

5.5-6.5) if necessary, using citric acid or sodium hydroxide solutions.

Packaging: Pour the finished lotion into appropriate containers.

Logical Workflow for Lotion Formulation
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Caption: Workflow for the formulation of a moisturizing lotion.

Protocol 2: Stability Testing of the Formulated Lotion
This protocol describes the methodology for assessing the physical and chemical stability of

the cosmetic formulation containing ethyl trans-4-decenoate.[5][6][7][8][9]
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Procedure:

Sample Preparation: Prepare a sufficient quantity of the lotion from Protocol 1 and package it

in the intended final containers.

Storage Conditions: Place samples under the following conditions for a period of 3 months:

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH

Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH

Freeze-Thaw Cycling: 3 cycles of 24 hours at -10°C followed by 24 hours at 25°C.

Evaluation Timepoints: Evaluate the samples at baseline (T=0) and at 1, 2, and 3 months.

Parameters to Evaluate:

Physical Properties: Appearance, color, odor, pH, and viscosity.

Emulsion Stability: Centrifugation at 3000 rpm for 30 minutes to check for phase

separation.

Packaging Compatibility: Check for any interaction between the product and the

packaging, such as leakage or discoloration.

Analytical Chemistry: Use Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the

concentration of ethyl trans-4-decenoate at each timepoint to assess its stability within the

formulation.

Stability Testing Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://www.benchchem.com/product/b1588154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions (3 Months)

Evaluation at T=0, 1, 2, 3 Months

Start Sample_PreparationFormulate and Package EndStorage_Conditions Evaluation

40°C / 75% RH

25°C / 60% RH

Cycling (-10°C to 25°C)

Data_Analysis

Appearance, Odor, pH, Viscosity

Centrifugation

Leakage, Discoloration

GC-MS for Ethyl trans-4-decenoate

Assess Shelf-Life

Click to download full resolution via product page

Caption: Workflow for cosmetic stability testing.

Protocol 3: In Vitro Skin Irritation Assessment (OECD TG
439)
This protocol is based on the OECD Test Guideline 439 for in vitro skin irritation using a

reconstructed human epidermis (RhE) model.[10][11][12][13][14] This is a crucial step in the
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safety assessment of the final cosmetic formulation.

Principle:

The test chemical is applied topically to a three-dimensional RhE model. The potential of the

chemical to cause skin irritation is determined by its ability to decrease cell viability below a

defined threshold. Cell viability is measured by the enzymatic conversion of MTT to formazan.

[12]

Procedure:

RhE Tissue Culture: Use commercially available RhE kits (e.g., EpiDerm™, EpiSkin™) and

follow the manufacturer's instructions for tissue pre-incubation.

Test Chemical Application: Apply a sufficient amount of the cosmetic lotion (or ethyl trans-4-
decenoate at a relevant concentration in a suitable vehicle) directly to the surface of the

RhE tissue.

Exposure and Incubation: Expose the tissues to the test chemical for a defined period (e.g.,

60 minutes), followed by a post-exposure incubation period (e.g., 42 hours).

MTT Assay: After incubation, transfer the tissues to a solution of MTT and incubate for

approximately 3 hours. The viable cells will reduce the MTT to a blue formazan precipitate.

Formazan Extraction: Extract the formazan from the tissues using an appropriate solvent

(e.g., isopropanol).

Quantification: Measure the optical density of the extracted formazan solution using a

spectrophotometer.

Data Analysis: Calculate the percentage of cell viability for the test chemical relative to the

negative control. A reduction in viability below 50% classifies the substance as an irritant (UN

GHS Category 2).[12]

OECD TG 439 Workflow
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Caption: Workflow for in vitro skin irritation testing (OECD TG 439).

Protocol 4: Sensory Evaluation of Fragrance
This protocol outlines a method for the sensory evaluation of the pear fragrance in the

formulated lotion.[15][16][17][18]

Procedure:
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Panelist Selection: Recruit a panel of at least 10 trained sensory assessors.

Sample Preparation: Present the lotion in standardized, coded containers.

Evaluation Environment: Conduct the evaluation in a well-ventilated, odor-free room.[17]

Evaluation Procedure:

Odor Intensity: Panelists rate the intensity of the pear fragrance on a labeled magnitude

scale (e.g., 0 = no scent, 100 = extremely strong).

Odor Description: Panelists describe the fragrance profile using a predefined list of

descriptors (e.g., fruity, pear, sweet, green, chemical).

Hedonic Assessment: Panelists rate their liking of the fragrance on a 9-point hedonic scale

(1 = dislike extremely, 9 = like extremely).

Data Analysis: Analyze the data statistically to determine the mean scores for intensity and

liking, and the frequency of use for each descriptor.

Mechanism of Action: Emollient Effect
The emollient properties of ethyl trans-4-decenoate are attributed to its nature as a fatty acid

ester. Fatty acids are integral components of the skin's natural lipid barrier, which is crucial for

maintaining hydration and preventing water loss.[19][20] When applied topically, fatty acid

esters like ethyl trans-4-decenoate can integrate into the lipid matrix of the stratum corneum.

[21][22][23] This helps to:

Reinforce the Skin Barrier: By supplementing the intercellular lipids, it can help to reduce

transepidermal water loss (TEWL).

Improve Skin Feel: The ester provides a lubricating effect on the skin's surface, resulting in a

smoother and softer feel.

The following diagram illustrates the proposed mechanism of action.

Proposed Emollient Mechanism of Ethyl Trans-4-Decenoate
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Caption: Proposed mechanism of emolliency for ethyl trans-4-decenoate.

Safety and Regulatory Information
Ethyl trans-4-decenoate has been evaluated for safety by the Research Institute for

Fragrance Materials (RIFM). The key toxicological endpoints have been assessed, and it has

been found to be safe for use in cosmetic products at current levels.
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Toxicological Endpoint Result

Genotoxicity Not expected to be genotoxic.

Repeated Dose Toxicity
Exposure is below the Threshold of

Toxicological Concern (TTC).

Reproductive Toxicity Exposure is below the TTC.

Skin Sensitization

Does not present a safety concern for skin

sensitization under the current, declared levels

of use.

Phototoxicity/Photoallergenicity
Not expected to present a concern based on

UV/Vis spectra.

It is recommended to use ethyl trans-4-decenoate in fragrance concentrates at levels up to

4.0000%. For specific product categories, the maximum acceptable concentrations that present

no appreciable risk for skin sensitization have been established based on the dermal

sensitization threshold (DST) for non-reactive materials (900 μg/cm²).

For comprehensive safety assessments, protocols such as the Human Repeat Insult Patch

Test (HRIPT) can be employed to confirm the non-sensitizing potential of a final formulation

under exaggerated use conditions.[24][25][26][27][28] The HRIPT involves repeated

applications of the product to the skin of human volunteers over several weeks to assess both

irritation and sensitization potential.[24][25][26]

Conclusion
Ethyl trans-4-decenoate is a valuable ingredient in the formulation of cosmetic and personal

care products, offering both a pleasant fragrance and beneficial emollient properties.

Adherence to the detailed protocols for formulation, stability, and safety testing outlined in these

application notes will enable researchers and product developers to effectively and safely

incorporate this ingredient into innovative cosmetic products. Further research into the specific

interactions of ethyl trans-4-decenoate with skin lipids could provide deeper insights into its

mechanism of action as an emollient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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